Cas no 63905-31-7 (L-Cysteine,S-(2-aminoethyl)-, dihydrochloride (9CI))

• Product Name: L-Cysteine,S-(2-aminoethyl)-, dihydrochloride (9CI)
• CAS No: 63905-31-7
• MF: C₅H₁₃ClN₂O₂S
• MW: 200.686918973923
• CID: 505417
• Update Time: 2026-04-29

L-Cysteine,S-(2-aminoethyl)-, dihydrochloride (9CI) Chemical and Physical Properties

Names and Identifiers

• L-Cysteine,S-(2-aminoethyl)-, dihydrochloride (9CI)
• S-(2-aminoethyl)-L-cysteine dihydrochloride
• 2-[(2-ammonioethyl)sulfanyl]-1-carboxyethanaminium dichloride
• Alanine, 3-(2-aminoethyl)thio-, dihydrochloride
• S-2-Aminoethyl cysteine dihydrochloride
• USAF B-9

Computed Properties

• Exact Mass: 236.01552

Experimental Properties

• PSA: 89.34